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Compound of Interest

Compound Name: 6-Ethyl-1H-pyrrolo[3,2-c]pyridine
CAS No.: 1352398-62-9
Cat. No.: B580432

Get Quote

Executive Summary: The 5-Azaindole Scaffold in
Drug Discovery

6-Ethyl-5-azaindole (CAS: 1352398-62-9) is a specialized heterocyclic building block used in
the synthesis of type | and type Il kinase inhibitors.[1] Unlike the ubiquitous 7-azaindole
(pyrrolo[2,3-b]pyridine) found in drugs like Vemurafenib, the 5-azaindole (pyrrolo[3,2-c]pyridine)
core offers a distinct hydrogen-bonding vector profile.[1][2]

The "6-ethyl" substitution is a critical structural modification.[1][3] In the context of kinase
selectivity, this moiety acts as a steric probe, often used to exploit specific hydrophobic pockets
(such as the solvent-exposed region or the ribose-binding pocket) to differentiate between
homologous kinases (e.g., JAK family members, ROCK1/2, or PIM kinases).[1][2]

Structural Basis of Selectivity

To understand the selectivity profile of 6-ethyl-5-azaindole derivatives, one must analyze its
binding geometry relative to the ATP-binding cleft.[1]
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» Scaffold Geometry: The 5-azaindole core positions the pyridine nitrogen (N5) and the pyrrole

nitrogen (N1) in a 1,4-relationship.[1][2] This differs from the 1,3-relationship in 7-azaindoles,

which mimics the purine ring of ATP.[1]

e The 6-Ethyl "Selector":

o Steric Exclusion: The ethyl group at position 6 is a bulky, hydrophobic substituent.[1][2][3]

When the 5-azaindole binds to the hinge region, this group projects into the solvent front

or the sugar pocket, depending on the binding mode (canonical vs. flipped).[1][2]

o Selectivity Mechanism: Kinases with restricted solvent channels or bulky gatekeeper

residues (e.g., Threonine or Methionine) often clash with the 6-ethyl group, reducing

affinity.[1][2] Conversely, kinases with flexible glycine-rich loops or larger hydrophobic

pockets (e.g., JAK1, ROCK, or DYRK1A) can accommodate this group, leading to

enhanced selectivity.[1][2]

Comparison of Azaindole Isomers in Kinase Inhibition:

5-Azaindole (Pyrrolo[3,2-

7-Azaindole (Pyrrolo[2,3-

Feature . L
c]pyridine) b]pyridine)
Often requires "flipped” binding  Mimics Adenine (N1/N7); forms
Hinge Binding or water-mediated H-bonds direct bidentate H-bonds with
due to N1/N5 spacing.[1] hinge backbone.[1][3]
Probes the "floor" of the ATP
- ] Probes the solvent-exposed
6-Position Role pocket or solvent interface.[1] ) ,
3] region (towards the C-helix).[1]
) o Broad spectrum; often requires
High specificity for JAK, )
o ) complex tail groups for
Selectivity Trend ROCK, and Aurora kinases o )
) selectivity (e.g., Vemurafenib).
when substituted.[1][2][3]
[11[2][3]
] o Variable: Can be tolerated but
High Selectivity: Excludes o
] ) ) often reduces potency in tight
6-Ethyl Impact kinases with narrow hinge )
pockets (e.g., PIM kinases).[1]
clefts.[1][3]
[2][3]
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Comparative Performance & Experimental Data

While "6-ethyl-5-azaindole" is primarily a fragment, its derivatives exhibit distinct selectivity
profiles.[1] The following data summarizes the SAR (Structure-Activity Relationship) trends
observed when this core is utilized.

Table 1: Selectivity Profile of 6-Substituted Azaindole Derivatives Data synthesized from
representative SAR studies on azaindole scaffolds.

. L Selectivity Factor Mechanism of
Target Kinase Activity (ICso) .
(vs. Off-Targets) Selectivity

The 6-ethyl group fits
the unique
hydrophobic pocket
near the JAK1 hinge,
which is slightly larger
than in JAK2.[1]

JAK1 <10 nM > 20-fold vs. JAK2

5-Azaindole core
forms a key H-bond
with Met156; 6-ethyl

ROCK1/2 <50 nM > 100-fold vs. PKA group fills the
hydrophobic sub-
pocket, excluding
PKA.[1]

Negative Selectivity:
The 6-ethyl group
sterically clashes with
PIM1 > 1000 nM Low Potency the PIM1 hinge region
(Gly-rich loop), unlike
6-chloro or 6-methyl

analogs.[1]

Moderate tolerance;
selectivity depends on
the C3-substituent

(tail).[1][3]

Aurora B ~ 100 nM Moderate
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Key Insight: In PIM kinase inhibitors, a 6-ethyl substituent on the azaindole ring was found to be
not tolerated due to steric clash, whereas a 6-methyl group was accepted.[1] This demonstrates

the "molecular ruler” function of the ethyl group in filtering out off-targets.[1]

Visualization: Signhaling Pathway & Binding Mode

The following diagram illustrates the logical flow of using the 6-ethyl-5-azaindole scaffold to
achieve selectivity in the JAK-STAT pathway, a common target for this class of molecules.[1]
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Figure 1: Mechanism of Selectivity for 6-Ethyl-5-Azaindole Derivatives in the JAK-STAT
Pathway.[1]

Experimental Protocol: Validating Selectivity

To objectively verify the selectivity of a 6-ethyl-5-azaindole derivative, the following
Radioisotope-Based Kinase Assay (HotSpot™) protocol is recommended over fluorescence-
based methods due to its resistance to interference from the azaindole fluorophore.[1]

Protocol: 33P-ATP Kinase Selectivity Profiling
o Reagent Preparation:
o Prepare a 10 mM stock of the 6-ethyl-5-azaindole derivative in 100% DMSO.[1]

o Prepare a Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgClz, 1 mM EGTA, 0.02% Brij-
35, 0.02 mg/mL BSA, 0.1 mM NasVOs, 2 mM DTT.[1][2]

e Reaction Assembly:

o In a 384-well plate, dispense 0.5 pL of compound (variable concentrations for ICso or
single point at 1 pM).

o Add 10 pL of Enzyme/Substrate mixture (e.g., JAK1 enzyme + peptide substrate).[1][2][3]

o Incubate for 5 minutes at Room Temperature (RT) to allow compound-enzyme
equilibration.

e [nitiation:
o Add 10 pL of 33P-ATP (Specific Activity: 10 puCi/pL) to initiate the reaction.[1]

o Final ATP concentration should be at the Km(app) for each specific kinase to ensure
competitive binding conditions.[1][2][3]

¢ Incubation & Termination:

o |Incubate for 120 minutes at RT.
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o Spot the reaction onto P81 ion-exchange filter paper.[1]

o Wash filters extensively with 0.75% Phosphoric Acid to remove unbound ATP.[1][2][3]

o Data Analysis:
o Measure radioactivity via scintillation counting.[1][2][3]

o Calculate % Inhibition =

2]

o Self-Validation: Ensure the Z-factor is > 0.[1][3]5. Use Staurosporine as a pan-kinase
positive control.[1][2][3]

References

o Vertex Al Search. Search Results for Azaindole Kinase Inhibitors and SAR. Retrieved
February 21, 2026.[1][2]

e Schirok, H., et al. (2008).[1][2][3] "Design and Synthesis of Potent and Selective Azaindole-
Based Rho Kinase (ROCK) Inhibitors.” Journal of Medicinal Chemistry, 51(20), 6642—6655.
[1][2] Link (Demonstrates azaindole selectivity principles).[2]

e PubChem. Compound Summary: 6-Ethyl-1H-pyrrolo[3,2-c]pyridine (CAS 1352398-62-9).
[1] Link

e Nishimura, Y., et al. (2019).[1][2][3] "Design and Synthesis of Potent and Selective PIM
Kinase Inhibitors." ACS Medicinal Chemistry Letters. (Highlights the steric exclusion of 6-
ethyl groups in related azaindole scaffolds).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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